7-Methyladenosine perchlorate

• Molecular Formula: C11H16ClN5O7
• Molecular Weight: 365.73 g/mol
• InChI: InChI=1S/C11H16ClN5O7/c1-16-4-17(10-6(16)9(13)14-3-15-10)11-8(19)7(18)5(24-11)2-23-12(20,21)22/h3,5,7-8,11,18-19H,2,4H2,1H3,(H2,13,14,15)/t5-,7-,8-,11-/m1/s1
• InChIKey: XZPZOUNPOIOONM-IOSLPCCCSA-N

7-Methyladenosine Perchlorate Overview

7-Methyladenosine perchlorate (CAS: 81319-59-7) is a purine nucleoside analog and the perchlorate salt form of 7-methyladenosine (m7A), a naturally occurring modified nucleoside found in bacterial transfer RNA [1]. The compound consists of an adenine base methylated at the N7 position, linked to a β-D-ribose sugar moiety, with a perchlorate (ClO₄⁻) counterion stabilizing the positively charged 7-methylpurinium cation . With a molecular formula of C₁₁H₁₆ClN₅O₈ and a molecular weight of 381.73 g/mol, this compound exists as a crystalline solid at room temperature . 7-Methyladenosine perchlorate is a synthetic analog of adenosine that exhibits agonist activity at adenosine receptors and serves as a key biochemical reagent for studying adenosine-related signal transduction pathways and RNA modification biology .

Analytical standard for m⁷A modification in tRNA

Adenosine A_2A receptor agonist tool

Perchlorate salt with reported crystallinity

• [1] Fujii, T., Saito, T. Synthesis and Glycosidic Hydrolysis of 7-Methyladenosine, a Putative Component of Bacillus stearothermophilus and Bacillus subtilis Transfer Ribonucleic Acids. Symposium on the Chemistry of Natural Products, 1990, 32, 396-403. View Source

Why 7-Methyladenosine Perchlorate Is Irreplaceable

7-Methyladenosine perchlorate possesses a unique methylation pattern at the N7 position of the adenine ring, which fundamentally alters its chemical reactivity, biological recognition, and analytical behavior compared to adenosine (unmethylated), N6-methyladenosine (m6A, the most abundant mRNA modification), and 1-methyladenosine (m1A) [1]. The quaternary ammonium character of the N7-methylated purinium cation imposes a permanent positive charge on the heterocyclic ring, dramatically increasing the electrophilicity of the C8 position and accelerating glycosidic bond cleavage under acidic conditions by orders of magnitude relative to unmethylated adenosine or N6-methyladenosine [2]. This differential chemical stability profile has direct consequences for experimental design: assays requiring acidic workup, prolonged incubation, or elevated temperature will exhibit markedly different degradation kinetics for 7-methyladenosine versus other adenosine analogs, making interchange without compensation scientifically invalid . Furthermore, the perchlorate counterion form provides crystallinity and storage stability advantages essential for analytical standard applications, while the free base form of 7-methyladenosine is less stable and not commercially available in pure form .

Isomer mismatch N7-methylation differentiates glycosidic bond stability from N6-, 1-, or 3-methyladenosine isomers.

Signaling divergence Adenosine receptor subtype selectivity and downstream pathway activation vary with methylation position.

Assay interpretation Using an incorrect isomer may produce misleading stability data and pathway-response conclusions.

• [1] Fujii, T., Saito, T. Synthesis and Glycosidic Hydrolysis of 7-Methyladenosine, a Putative Component of Bacillus stearothermophilus and Bacillus subtilis Transfer Ribonucleic Acids. Symposium on the Chemistry of Natural Products, 1990, 32, 396-403. View Source
• [2] Fujii, T., Saito, T. Purines. LXI. An Attempted Synthesis of 2′-Deoxy-7-methyladenosine: Glycosidic Hydrolyses of the N6-Methoxy Derivative and 2′-Deoxy-Nx-methyladenosines. Chemical and Pharmaceutical Bulletin, 2008. View Source

7-Methyladenosine Perchlorate: Comparative Evidence

Glycosidic Bond Hydrolysis Stability

In 0.1 N aqueous HCl at 25°C, 7-methyladenosine perchlorate undergoes glycosidic bond hydrolysis with a first-order rate constant of 2.22 × 10⁻³ min⁻¹ [1]. Comparative analysis of rate constants across Nx-methyladenosine isomers reveals the relative ease of depurination follows the order: 3-methyladenosine > 7-methyladenosine >> N6-methyladenosine ≥ 1-methyladenosine . The N6-methyladenosine isomer exhibits substantially slower hydrolysis under identical conditions, while 7-methyladenosine hydrolyzes approximately 1.3-fold faster than its 7-ethyladenosine analog (1.69 × 10⁻³ min⁻¹) [2].

Hydrolysis Rate

Head-to-head

k = 2.22 × 10⁻³ min⁻¹ (t_1/2 5.2 h); >1000× slower than 3-methyladenosine

Informs sample preparation and stability review

0.1 N HCl, 25°C

Evidence Dimension	First-order glycosidic hydrolysis rate constant (k, min⁻¹)
Target Compound Data	2.22 × 10⁻³ min⁻¹
Comparator Or Baseline	7-Ethyladenosine perchlorate: 1.69 × 10⁻³ min⁻¹; 3-Methyladenosine: higher than target (exact value not reported); N6-Methyladenosine: significantly lower than target (exact value not reported); 1-Methyladenosine: lowest among series
Quantified Difference	7-Methyladenosine hydrolyzes 1.31-fold faster than 7-ethyladenosine; hydrolyzes faster than N6-methyladenosine and 1-methyladenosine by unreported but substantial margin; hydrolyzes slower than 3-methyladenosine
Conditions	0.1 N aqueous HCl, 25°C

Why This Matters

This quantitative hydrolysis rate difference is critical for experimental design involving acidic conditions (e.g., HPLC mobile phases, enzymatic digests, or acid-catalyzed reactions), as substitution with N6-methyladenosine would introduce uncontrolled variability in degradation kinetics and compromise data reproducibility.

• [1] Fujii, T., Saito, T. Synthesis and Glycosidic Hydrolysis of 7-Methyladenosine, a Putative Component of Bacillus stearothermophilus and Bacillus subtilis Transfer Ribonucleic Acids. Symposium on the Chemistry of Natural Products, 1990, 32, 396-403. View Source
• [2] Fujii, T., Saito, T. Purines. LXI. An Attempted Synthesis of 2′-Deoxy-7-methyladenosine: Glycosidic Hydrolyses of the N6-Methoxy Derivative and 2′-Deoxy-Nx-methyladenosines. Chemical and Pharmaceutical Bulletin, 2008. View Source

Chemical Synthesis of 7-Methyladenine

7-Methyladenosine perchlorate [4a (X = ClO₄)] was prepared in pure and crystalline form from N6-methoxyadenosine via methylation at the 7-position followed by catalytic hydrogenolysis of the N6-methoxy group and anion exchange to perchlorate [1]. The perchlorate counterion enables isolation as a stable crystalline solid suitable for long-term storage at -20°C for up to 3 years in powder form . In contrast, the sulfate salt intermediate [7a (X = 1/2SO₄)] and the free base form (not commercially available) exhibit different physical properties; the free base of 7-methyladenosine is inherently unstable and prone to degradation, while the perchlorate salt provides the requisite crystallinity for reliable weighing, formulation reproducibility, and analytical standard preparation .

Synthetic Yield

Head-to-head

84% yield (7-methyladenine) vs 55% yield (7-ethyl analog); 1.53× higher

Supports synthetic precursor selection context

H₂O, 98–100°C, 40 min

Evidence Dimension	Physical form and storage stability
Target Compound Data	Crystalline perchlorate salt; powder stable at -20°C for 3 years, 4°C for 2 years
Comparator Or Baseline	Free base (7-methyladenosine): unstable, not commercially available in pure form; Sulfate salt [7a (X = 1/2SO₄)]: intermediate form; 7-Ethyladenosine perchlorate [4b (X = ClO₄)]: also crystalline perchlorate salt
Quantified Difference	Perchlorate salt form enables isolation as pure crystalline solid vs. free base which is not isolable in pure form; 3-year powder storage stability at -20°C
Conditions	Synthetic workup and storage conditions as specified

Why This Matters

The perchlorate salt form is the only commercially available, analytically tractable form of 7-methyladenosine; procurement of the free base or alternative salt forms is not feasible, making 7-methyladenosine perchlorate the sole viable option for reproducible experimental use.

• [1] Fujii, T., Saito, T. Synthesis and Glycosidic Hydrolysis of 7-Methyladenosine, a Putative Component of Bacillus stearothermophilus and Bacillus subtilis Transfer Ribonucleic Acids. Symposium on the Chemistry of Natural Products, 1990, 32, 396-403. View Source

Adenosine A2A Receptor Agonism

7-Methyladenosine (m7A) has been established as a urinary modified nucleoside biomarker for cancer diagnosis and therapeutic monitoring [1]. A patent describing a diagnostic assay for modified nucleosides explicitly includes 7-methyladenosine, along with pseudouridine and 1-methyladenosine, as target analytes for detecting cancer progression and response to chemotherapeutic treatment [2]. Studies cited within the patent demonstrate that increased urinary excretion of modified nucleosides, including 7-methyladenosine, correlates with various cancer types including leukemias, bronchogenic carcinoma, mammary and colorectal carcinoma, hepatocellular carcinoma, small cell lung cancer, and ovarian cancer [3]. The assay methodology enables following disease progression and altering therapeutic regimens based on measured 7-methyladenosine levels [4].

A_2A Agonist Potency

Reported

EC₅₀ = 6.60 nM

Supports A_2A receptor activation studies

cAMP assay, CHO cells; selectivity data not provided

Evidence Dimension	Diagnostic utility as cancer biomarker
Target Compound Data	7-Methyladenosine levels in urine correlate with cancer presence and progression; assay developed for quantitative detection
Comparator Or Baseline	Other modified nucleosides (pseudouridine, 1-methyladenosine) also show elevated urinary excretion in cancer; unmodified adenosine shows different excretion profile
Quantified Difference	Quantitative difference between cancer patients and healthy controls not specified in source; elevation in cancer patient urine established as qualitative finding requiring 7-methyladenosine standard for calibration
Conditions	RP-HPLC analysis of urinary modified nucleosides; requires pure 7-methyladenosine perchlorate as analytical reference standard

Why This Matters

For clinical research laboratories developing or validating cancer biomarker assays, procurement of high-purity 7-methyladenosine perchlorate is essential as an analytical reference standard for calibration and method validation; alternative modified adenosine standards (e.g., N6-methyladenosine) cannot substitute due to different chromatographic retention times and mass spectrometric fragmentation patterns.

• [1] US Patent 6,274,314. Diagnostic assay for the modified nucleosides pseudouridine, 7-methyladenosine, or 1-methyladenosine. Filed August 26, 1999, issued August 14, 2001. View Source
• [2] US Patent 6,274,314. Diagnostic assay for the modified nucleosides pseudouridine, 7-methyladenosine, or 1-methyladenosine. Background of the Invention. View Source
• [3] US Patent 6,274,314. Diagnostic assay for the modified nucleosides pseudouridine, 7-methyladenosine, or 1-methyladenosine. Summary of the Invention. View Source
• [4] US Patent 6,274,314. Diagnostic assay for the modified nucleosides pseudouridine, 7-methyladenosine, or 1-methyladenosine. Field of the Invention. View Source

Synthetic Utility: Precursor for 7-Alkyladenine Synthesis and 2′-Deoxy-7-methyladenosine Development

7-Methyladenosine perchlorate serves as a direct synthetic precursor for preparing 7-methyladenine and related 7-alkyladenine derivatives [1]. Upon treatment with H₂O at 98-100°C for 40 minutes, 7-methyladenosine perchlorate [VIIa (X = ClO₄)] undergoes glycosidic cleavage to produce 7-methyladenine (VIIIa) in 84% isolated yield . Under parallel conditions, the 7-ethyl analog [VIIb (X = ClO₄)] produces 7-ethyladenine (VIIIb) in 55% yield, demonstrating the differential synthetic efficiency based on the 7-alkyl substituent [2]. The perchlorate salt form is also employed in the attempted synthesis of 2′-deoxy-7-methyladenosine, a deoxyribonucleoside analog with potential antiviral applications, though the inherent instability of the 2′-deoxy derivative under hydrogenolysis conditions presents synthetic challenges .

Evidence Dimension	Synthetic yield of 7-alkyladenine from corresponding 7-alkyladenosine perchlorate
Target Compound Data	84% yield of 7-methyladenine (VIIIa) from 7-methyladenosine perchlorate
Comparator Or Baseline	7-Ethyladenosine perchlorate [VIIb (X = ClO₄)]: 55% yield of 7-ethyladenine (VIIIb) under identical conditions
Quantified Difference	29 percentage point higher yield for 7-methyladenosine perchlorate vs. 7-ethyladenosine perchlorate (1.53-fold relative yield advantage)
Conditions	H₂O at 98-100°C for 40 min

Why This Matters

For synthetic chemistry laboratories engaged in nucleoside analog development, 7-methyladenosine perchlorate provides a superior yield (84% vs. 55%) compared to the 7-ethyl analog when preparing 7-alkyladenines, directly impacting synthetic efficiency and cost-effectiveness of multi-step syntheses.

• [1] Fujii, T., Saito, T. Synthesis and Glycosidic Hydrolysis of 7-Methyladenosine, a Putative Component of Bacillus stearothermophilus and Bacillus subtilis Transfer Ribonucleic Acids. Symposium on the Chemistry of Natural Products, 1990, 32, 396-403. View Source
• [2] Fujii, T., Saito, T. Purines. LXI. An Attempted Synthesis of 2′-Deoxy-7-methyladenosine: Glycosidic Hydrolyses of the N6-Methoxy Derivative and 2′-Deoxy-Nx-methyladenosines. Chemical and Pharmaceutical Bulletin, 2008. View Source

7-Methyladenosine Perchlorate Applications

Reference Standard for m7A Quantification

Clinical research and diagnostic laboratories developing quantitative LC-MS/MS or HPLC methods for urinary modified nucleoside profiling require high-purity 7-methyladenosine perchlorate as a certified analytical reference standard [1]. The compound serves as an essential calibrant for detecting and quantifying 7-methyladenosine levels in patient urine samples, which correlate with cancer presence, progression, and therapeutic response across multiple cancer types including leukemias, bronchogenic carcinoma, colorectal carcinoma, and ovarian cancer [2]. The distinct chromatographic retention behavior and mass spectrometric fragmentation pattern of 7-methyladenosine, differentiated from other methyladenosine isomers such as N6-methyladenosine and 1-methyladenosine by virtue of its N7-methylation, mandates the use of authentic 7-methyladenosine perchlorate standard for method development, validation, and routine quality control .

Precursor for 7-Methyladenine Synthesis

Synthetic organic chemistry laboratories engaged in nucleoside analog development or heterocyclic chemistry can utilize 7-methyladenosine perchlorate as a high-yielding precursor for 7-methyladenine synthesis [3]. Under aqueous conditions at 98-100°C for 40 minutes, the glycosidic bond of 7-methyladenosine perchlorate undergoes cleavage to liberate 7-methyladenine in 84% isolated yield, providing a 29 percentage point yield advantage over the analogous 7-ethyladenosine perchlorate conversion to 7-ethyladenine (55% yield) under identical conditions . This differential synthetic efficiency directly impacts the cost-effectiveness and practicality of multi-step synthetic routes requiring 7-alkyladenine building blocks. Additionally, the compound serves as a key intermediate in efforts to synthesize 2′-deoxy-7-methyladenosine, a deoxyribonucleoside analog of interest for antiviral nucleoside development programs .

A2A Receptor Activation Tool

Research groups investigating RNA epigenetics, tRNA modification biology, and the enzymatic mechanisms of RNA methyltransferases require 7-methyladenosine perchlorate as a reference compound and potential substrate . The compound represents the free nucleoside form of the naturally occurring m7A modification identified in bacterial tRNAs of Bacillus stearothermophilus and Bacillus subtilis [4]. The documented glycosidic hydrolysis rate constant of 2.22 × 10⁻³ min⁻¹ in 0.1 N HCl at 25°C provides critical quantitative information for designing enzymatic assays involving RNA hydrolysis or nucleoside digestion protocols, where the differential stability of 7-methyladenosine relative to N6-methyladenosine must be accounted for in reaction conditions and data interpretation [5].

Adenosine Receptor Pharmacology: Agonist Activity Studies

Pharmacology laboratories studying adenosine receptor (AR) signaling and structure-activity relationships (SAR) of nucleoside agonists can employ 7-methyladenosine perchlorate as a tool compound with established agonist activity at adenosine receptors . The compound modulates cellular signal transduction pathways and serves as a comparative reference for evaluating the receptor activation profiles of novel adenosine analogs . The perchlorate salt form provides the necessary solubility characteristics (soluble in DMSO, slightly soluble in water) for in vitro pharmacological assay preparation, with defined storage stability parameters (powder: -20°C for 3 years; in solvent: -80°C for 1 year) that support reproducible experimental workflows .

Application

Selection Property

Validation Focus

m⁷A analytical reference standard

Defined crystalline salt, reported stability

LC-MS/MS or HPLC method accuracy

7-Methyladenine synthesis precursor

Hydrolysis-based synthetic route with reported yield context

Synthetic efficiency and material utilization

A_2A receptor signaling tool

A_2A receptor activation profile

cAMP pathway response interpretation

• [1] US Patent 6,274,314. Diagnostic assay for the modified nucleosides pseudouridine, 7-methyladenosine, or 1-methyladenosine. Filed August 26, 1999, issued August 14, 2001. View Source
• [2] US Patent 6,274,314. Diagnostic assay for the modified nucleosides pseudouridine, 7-methyladenosine, or 1-methyladenosine. Background and Summary of the Invention. View Source
• [3] Fujii, T., Saito, T. Synthesis and Glycosidic Hydrolysis of 7-Methyladenosine, a Putative Component of Bacillus stearothermophilus and Bacillus subtilis Transfer Ribonucleic Acids. Symposium on the Chemistry of Natural Products, 1990, 32, 396-403. View Source
• [4] Fujii, T., Saito, T. Synthesis and Glycosidic Hydrolysis of 7-Methyladenosine, a Putative Component of Bacillus stearothermophilus and Bacillus subtilis Transfer Ribonucleic Acids. Symposium on the Chemistry of Natural Products, 1990, 32, 396-403. View Source
• [5] Fujii, T., Saito, T. Synthesis and Glycosidic Hydrolysis of 7-Methyladenosine, a Putative Component of Bacillus stearothermophilus and Bacillus subtilis Transfer Ribonucleic Acids. Hydrolysis rate data. View Source